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Compound of Interest

Compound Name: Disperse blue 291G

Cat. No.: B1345536

For researchers, scientists, and drug development professionals, selecting the appropriate
reagents for assessing cell viability is a critical decision that underpins the reliability of
experimental outcomes. Propidium lodide (PI) is a widely established fluorescent dye for
identifying non-viable cells. This guide provides a comprehensive comparison between
Propidium lodide and Disperse Blue 291G, a textile dye, for use in cell viability assays,
highlighting their mechanisms, performance, and appropriate applications.

Executive Summary

Propidium lodide is a well-characterized, membrane-impermeant fluorescent dye that
specifically stains the nuclei of dead cells, making it a gold standard for cell viability testing. In
stark contrast, Disperse Blue 291G is an industrial textile dye with documented cytotoxic and
genotoxic properties. There is no scientific evidence to support the use of Disperse Blue 291G
as a fluorescent marker for cell viability assays. Therefore, this guide will detail the established
utility of Propidium lodide and elucidate why Disperse Blue 291G is not a suitable alternative,
but rather a compound that can induce cell death.

Propidium lodide: The Standard for Dead Cell
Staining

Propidium lodide is a fluorescent intercalating agent that is excluded by the intact plasma
membrane of live cells. In cells with compromised membranes, a hallmark of late apoptosis and
necrosis, Pl enters the cell and binds to double-stranded DNA by intercalating between base
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pairs. This binding results in a significant enhancement of its fluorescence, allowing for the
clear identification and quantification of dead cells via fluorescence microscopy or flow
cytometry.

Mechanism of Action: Propidium lodide

The utility of Propidium lodide in cell viability assays is based on the principle of membrane
integrity.
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» To cite this document: BenchChem. [A Comparative Guide to Cell Viability Assays: Propidium
lodide vs. Disperse Blue 291G]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1345536#disperse-blue-291g-vs-propidium-iodide-
for-cell-viability-assays]|

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States
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